5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine

• IUPAC Name: [3-(2,3-dimethoxyphenyl)pyrrolidin-1-yl]-(2,4-dimethylpyrimidin-5-yl)methanone
• InChI: InChI=1S/C19H23N3O3/c1-12-16(10-20-13(2)21-12)19(23)22-9-8-14(11-22)15-6-5-7-17(24-3)18(15)25-4/h5-7,10,14H,8-9,11H2,1-4H3
• InChI Key: WYYISXHOPXLNJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)N2CCC(C2)C3=C(C(=CC=C3)OC)OC)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential for use in various fields.

Mechanism of Action

The mechanism of action of 5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects
Studies have shown that 5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine has a number of biochemical and physiological effects. These include anti-inflammatory, anti-cancer, and neuroprotective effects. The compound has also been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine in lab experiments is its high potency. This allows for the use of smaller amounts of the compound in experiments. However, one of the main limitations is the lack of understanding of its mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine. One direction is the development of new drugs based on the compound for the treatment of various diseases. Another direction is the further exploration of its potential use as a tool in neuroscience research. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine involves the reaction of 2,4-dimethylpyrimidine-5-carboxylic acid with N-[(2,3-dimethoxyphenyl)methyl]pyrrolidine-3-carboxamide. This reaction is typically carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

5-{[3-(2,3-dimethoxyphenyl)-1-pyrrolidinyl]carbonyl}-2,4-dimethylpyrimidine has been extensively studied in scientific research for its potential use in various fields. One of the main areas of research has been in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as a tool in neuroscience research.